Cas no 1361719-66-5 (2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl)

• Product Name: 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl
• CAS No: 1361719-66-5
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4789662
• Update Time: 2025-06-13

2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-13-6-8(2-5-12(13)16)10-4-3-9(14)7-11(10)15/h2-7H,1H3
• InChI Key： PEWUQKVQOCJDOX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2

Additional information on 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl

Recent Advances in the Study of 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl (CAS: 1361719-66-5)

The compound 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl (CAS: 1361719-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This biphenyl derivative is of particular interest due to its potential applications in drug discovery and development, especially as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its structural properties, synthetic pathways, and biological activities, shedding light on its versatility and utility in medicinal chemistry.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the biphenyl scaffold of 1361719-66-5 has been leveraged to develop potent and selective inhibitors. Researchers have demonstrated that modifications to the methoxy and fluoro substituents can significantly influence the binding affinity and specificity of these inhibitors, offering a promising avenue for the design of next-generation therapeutics.

In addition to its applications in kinase inhibition, 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl has also been investigated for its potential as a building block in the synthesis of agrochemicals. The compound's unique electronic and steric properties make it an attractive candidate for the development of herbicides and pesticides with improved efficacy and environmental safety. Recent studies have highlighted its stability under various environmental conditions, further underscoring its potential for large-scale agricultural use.

Another area of research focuses on the compound's metabolic fate and pharmacokinetic properties. Understanding how 1361719-66-5 is metabolized in biological systems is crucial for its development as a pharmaceutical agent. Recent in vitro and in vivo studies have identified key metabolic pathways, including oxidative demethylation and hydroxylation, which could impact its bioavailability and toxicity profile. These findings are instrumental in guiding the optimization of its chemical structure for enhanced drug-like properties.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl. Recent efforts have focused on improving synthetic methodologies to increase yield and reduce byproducts. For instance, the use of palladium-catalyzed cross-coupling reactions has shown great promise in achieving high purity and scalability, addressing one of the major bottlenecks in its industrial application.

In conclusion, the compound 2,4-Dichloro-4'-fluoro-3'-methoxy-biphenyl (CAS: 1361719-66-5) represents a versatile and valuable scaffold in both pharmaceutical and agrochemical research. Its unique structural features and demonstrated biological activities make it a focal point for ongoing and future studies. Continued exploration of its synthetic routes, biological mechanisms, and applications will undoubtedly contribute to advancements in chemical biology and drug development.